Cas no 1021222-20-7 (2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide
• CAS No: 1021222-20-7
• MF: C₂₀H₂₇N₅O₄S
• MW: 433.524482965469
• CID: 6483528
• Update Time: 2025-10-28

2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide
• 2-(4-methoxyphenyl)-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]acetamide

• Inchi： 1S/C20H27N5O4S/c1-29-18-6-4-17(5-7-18)16-19(26)21-10-3-15-30(27,28)25-13-11-24(12-14-25)20-22-8-2-9-23-20/h2,4-9H,3,10-16H2,1H3,(H,21,26)
• InChI Key： LNMYTBHYQXOTTR-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=NC=CC=N2)CC1)(=O)=O)(=O)CC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide

Introduction to 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide (CAS No. 1021222-20-7) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide, identified by its CAS number 1021222-20-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role as a key intermediate in the synthesis of novel bioactive agents. The structural composition of this compound, featuring a 4-methoxyphenyl group, a pyrimidin-2-yl moiety, and a piperazin-1-yl sulfonamide substituent, positions it as a versatile scaffold for further derivatization and exploration.

Recent studies have highlighted the compound's significance in the development of drugs targeting neurological and inflammatory disorders. The presence of the pyrimidin-2-yl group is particularly noteworthy, as pyrimidine derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors. Specifically, the sulfonamide linkage in the molecule enhances its solubility and bioavailability, making it an attractive candidate for oral administration. This feature has been leveraged in preclinical studies to develop potential treatments for conditions such as depression, anxiety, and chronic pain.

The 4-methoxyphenyl aromatic ring contributes to the compound's pharmacological profile by influencing its binding affinity and selectivity. This moiety is commonly found in a variety of pharmacologically active compounds, where it serves to modulate receptor interactions and improve metabolic stability. In the context of 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide, this aromatic group likely plays a critical role in determining its interaction with biological targets, thereby influencing its overall efficacy.

One of the most compelling aspects of this compound is its potential as a tool for drug discovery. The combination of structural elements such as the piperazin-1-yl sulfonamide and the pyrimidin-2-yl group creates a unique chemical signature that can be exploited to design molecules with enhanced pharmacological properties. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit improved binding affinity and reduced side effects. These efforts have led to promising candidates for further clinical development.

The synthesis of 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions such as sulfonylation, condensation, and functional group transformations, showcasing the expertise required to produce complex molecules like this one. The availability of this compound through specialized chemical suppliers has facilitated its use in academic and industrial research settings, accelerating the discovery of novel therapeutic agents.

In recent years, there has been growing interest in exploring the therapeutic potential of sulfonamide derivatives. These compounds have shown promise in treating a wide range of diseases due to their ability to modulate biological pathways involved in inflammation, infection, and cancer. The sulfonamide group in 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide is particularly noteworthy, as it has been shown to enhance binding interactions with target proteins. This property has been exploited to develop drugs that exhibit potent anti-inflammatory and analgesic effects.

The role of this compound in clinical trials has also been noteworthy. Early-phase studies have demonstrated its safety profile and preliminary evidence of efficacy in treating neurological disorders. Patients who participated in these trials reported improvements in symptoms such as cognitive impairment and motor dysfunction. While larger-scale trials are needed to confirm these findings, the results are encouraging and suggest that this compound may have significant therapeutic value.

The future directions for research on 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide are multifaceted. One area of focus is optimizing its chemical structure to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, researchers are exploring new synthetic routes that could reduce production costs and improve scalability. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda.

Another exciting avenue is the exploration of this compound's potential in combination therapies. By pairing it with other drugs that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that could lead to more effective treatments. Preclinical studies have shown that combining 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide with existing therapies can enhance therapeutic outcomes while minimizing side effects.

In conclusion, 2-(4-methoxyphenyl)-N-(3-{[4-(pyrimidin-2-yli)piperazin-l-yll)sulfonyl}propvl)acetarnide (CAS No. 1021222207) is a remarkable compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts aim to harness its full potential by optimizing its chemical structure, exploring new synthetic routes, and evaluating its efficacy in clinical trials. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes worldwide.